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Compound of Interest

Compound Name: (2R)-Octyl-alpha-hydroxyglutarate
CAS No.: 1391194-67-4
Cat. No.: B570664

Get Quote
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Executive Safety Summary

Immediate Action Card
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Parameter Critical Specification
CAS Number 1391194-67-4
Physical State Crystalline Solid (White to off-white)

Bioactive Epigenetic Modifier. While often
classified as "Non-Hazardous" by GHS
] standards due to lack of acute toxicity, this
Primary Hazard ) )
compound is a cell-permeable oncometabolite
mimic designed to alter cellular methylation

patterns.

-20°C (Desiccated). Protect from moisture to

Storage )
prevent ester hydrolysis.
- Soluble in DMSO (up to 25 mg/mL) and Ethanol.
Solubility ) )
Poorly soluble in water directly.
Eye Contact: Rinse for 15 min. Skin: Wash with
Emergency soap/water.[1] Ingestion: Rinse mouth; do not

induce vomiting.

Bio-Safety Rationale: The "Why" Behind the PPE

Expert Insight: Do not let the "Non-Hazardous" SDS classification lull you into complacency.
(2R)-Octyl-alpha-hydroxyglutarate is an octyl ester prodrug. It is chemically engineered for
high lipophilicity to cross cell membranes passively.

Once absorbed, intracellular esterases hydrolyze the octyl group, releasing (R)-2-
hydroxyglutarate (2-HG). This metabolite competitively inhibits

-ketoglutarate-dependent dioxygenases (e.g., TET DNA hydroxylases, JmjC histone
demethylases). Risk: Accidental transdermal absorption could theoretically result in localized
epigenetic dysregulation. Therefore, we treat this compound with BSL-1+ chemical hygiene
standards, prioritizing barrier protection against lipophilic entry.

Personal Protective Equipment (PPE) Matrix
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Zone

PPE Requirement

Technical Justification

Hand Protection

Nitrile Gloves (Double-gloved

recommended)

Latex offers poor protection
against organic solvents like
DMSO used for reconstitution.
Nitrile provides superior
resistance to the carrier

solvent.

Eye Protection

Safety Glasses with Side
Shields

Essential during weighing and
solubilization to prevent

projectile crystals or splashes.

Respiratory

Fume Hood (Class Il)

While not highly volatile, the
powder is fine and static-
prone. Weighing should occur
in a hood to prevent inhalation

of dust.

Body Defense

Lab Coat (Buttoned, Long

Sleeve)

Prevents skin contact. If using
high concentrations (>10 mM),
use Tyvek sleeves if forearm

exposure is possible.

Operational Protocol: Reconstitution & Handling
Step-by-Step Solubilization Workflow

Objective: Create a stable stock solution (typically 10-50 mM) while minimizing hydrolysis.

o Equilibration: Remove the vial from -20°C storage and allow it to equilibrate to room

temperature inside a desiccator (approx. 20 mins). Why: Opening a cold vial introduces

condensation, which hydrolyzes the ester bond.

» Weighing: Weigh the necessary amount in a fume hood. Use an anti-static gun if the powder

is static.

e Solvent Selection:
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o Preferred: Anhydrous DMSO (Dimethyl Sulfoxide).
o Alternative: Ethanol (100%).

o Avoid: Direct dissolution in PBS or media (precipitates immediately).

o Dissolution: Add DMSO to the vial. Vortex for 30 seconds. If particles persist, sonicate in a
water bath for 2 minutes at ambient temperature.

e Aliquot & Storage: Do not store the bulk stock at 4°C. Aliquot into single-use volumes (e.g.,
20-50 pL) and freeze at -20°C or -80°C.

o Stability Note: Stock solutions in DMSO are stable for ~1 month at -20°C. Aqueous
working solutions must be prepared immediately before use.

Visual Workflow: Handling Lifecycle

Re-Freeze
(-80°C preferred)

Click to download full resolution via product page

Figure 1: Operational workflow ensuring chemical stability and user safety.

Scientific Context: Mechanism of Action

Understanding the mechanism reinforces the need for careful handling. The compound is a
"Trojan Horse" that delivers the oncometabolite 2-HG into the cell.
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Figure 2: Biological mechanism. The lipophilic octyl tail facilitates entry, after which hydrolysis
activates the inhibitor.

Disposal & Waste Management
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Proper disposal prevents environmental contamination, as esters can be toxic to aquatic life in
high concentrations.

e Solid Waste: Contaminated gloves, weighing boats, and pipette tips must be disposed of in
the Hazardous Solid Waste stream (often yellow bags/bins), not regular trash.

e Liquid Waste:
o DMSO/Ethanol Stocks: Dispose of in Halogen-Free Organic Solvent waste containers.

o Cell Culture Media: Media containing trace amounts (<100 uM) can generally be treated
with bleach (10% final vol) and sewered, subject to local EHS regulations. Higher
concentrations must be collected as chemical liquid waste.

e Spill Cleanup:

o Solid Spill: Dampen a paper towel with water (to prevent dust), wipe up, and place in
hazardous waste.

o Liquid Spill: Absorb with vermiculite or spill pads. Clean area with 70% ethanol and
detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Guide: Handling and Safety for (2R)-Octyl-
alpha-hydroxyglutarate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570664/docs#operational-guide-handling-and-safety-
for-2r-octyl-alpha-hydroxyglutarate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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